N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C21H23N3O3/c1-4-12-24-13-18(19(25)17-11-6-14(3)22-20(17)24)21(26)23-15-7-9-16(10-8-15)27-5-2/h6-11,13H,4-5,12H2,1-3H3,(H,23,26)
• InChI Key: FKQQMPJTZDDTQA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)NC3=CC=C(C=C3)OCC
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Heterocyclic System Formation A study describes the synthesis of novel heterocyclic compounds from aminonaphthyridinones through chemical reactions that lead to new structural systems with potential applications in medicinal chemistry. The process involves Hofmann rearrangement and reactions with pentanedione and phosphoryl chloride, indicating the chemical versatility of naphthyridine derivatives for creating complex molecular structures with possible biological activity (Deady & Devine, 2006).

Antibacterial Research Research into 1,2,3,4-tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives has shown that certain carboxamide esters exhibit antibacterial efficacy against E. coli and other gram-negative bacteria. This suggests that structurally related compounds, including N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide, could have potential for development as antibacterial agents (Santilli, Scotese, & Yurchenco, 1975).

Cytotoxic Activity for Cancer Therapy Another study focuses on the synthesis and evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines for their cytotoxic activity against cancer cell lines. It highlights the potential of naphthyridine derivatives in developing anticancer agents, suggesting that compounds like N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide might also possess valuable anticancer properties (Deady, Rogers, Zhuang, Baguley, & Denny, 2005).

Electrochemical and Electrochromic Properties Research on electroactive and electrochromic materials includes the synthesis of compounds with naphthalene cores, suggesting the potential of naphthyridine derivatives in creating materials with significant electrochemical properties. These materials could be used in developing new types of electronic or photonic devices (Hsiao & Han, 2017).

Antibacterial and Antifungal Agents A series of 2-(6-methoxy-2-naphthyl)propionamide derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. This indicates the potential of naphthyridine and related structures in the development of new antimicrobial agents, suggesting a research application for compounds like N-(4-ethoxyphenyl)-7-methyl-4-oxo-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide in fighting infectious diseases (Helal, Abbas, Salem, Farag, & Ammar, 2013).